Thymidine 5'-monophosphate-15N2

• Molecular Formula: C10H15N2O8P
• Molecular Weight: 324.19 g/mol
• InChI: InChI=1S/C10H15N2O8P/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(20-8)4-19-21(16,17)18/h3,6-8,13H,2,4H2,1H3,(H,11,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1/i11+1,12+1
• InChIKey: GYOZYWVXFNDGLU-IPSWRTTCSA-N

Thymidine 5'-monophosphate-15N2 Overview

Thymidine 5'-monophosphate-15N2 (dTMP-15N2) is a stable isotope-labeled analog of the endogenous nucleotide thymidine monophosphate (dTMP), in which both nitrogen atoms of the pyrimidine base are substituted with the non-radioactive, heavy isotope nitrogen-15 [1]. As a key precursor in the de novo synthesis and salvage pathways of DNA, dTMP is essential for cellular proliferation and repair [2]. The 15N2 labeling confers a distinct mass shift (+2 Da) relative to the unlabeled form (C10H15N2O8P, MW ~322.2 vs. ~324.2 for the 15N2 species), making it an ideal internal standard for precise quantitation by mass spectrometry (MS) . This compound is available from specialized chemical suppliers with high isotopic enrichment (≥98 atom% 15N) and chemical purity (≥98%), ensuring its utility in advanced analytical, metabolic, and drug development workflows .

Stable isotope-labeled internal standard (SIL-IS) for MS-based quantitation of dTMP

15N2 label provides a +2 Da mass shift, reducing natural abundance isotopic interference

Near-identical chromatographic behavior to endogenous dTMP for reliable co-elution

• [1] MedChemExpress. Thymidine 5'-monophosphate-15N2 Product Page. View Source
• [2] HandWiki. Chemistry:Thymidine monophosphate. View Source

Why Alternative dTMP Standards Fall Short

Generic substitution of unlabeled dTMP, or even a singly 15N-labeled analog, for Thymidine 5'-monophosphate-15N2 in MS-based quantitation introduces significant analytical error and fails to meet the rigorous demands of modern metabolomics and pharmacokinetic studies. The use of a non-identical chemical structure as an internal standard (e.g., a structural analog or a differently labeled compound) fails to account for matrix effects and ionization efficiency variations, leading to systematic bias in quantification [1]. The 15N2 label provides a specific +2 Da mass shift that is sufficient to avoid natural abundance isotopic interference while minimizing any potential isotopic effect on chromatographic retention time, ensuring co-elution with the endogenous analyte [2]. In contrast, deuterium (2H) labeling, while common, can introduce a significant chromatographic isotope effect, leading to partial separation of the analyte and internal standard and subsequent quantification inaccuracies [3]. Furthermore, a 13C-only or single 15N label may not provide the necessary mass separation from endogenous dTMP's natural M+1 or M+2 isotopologues, especially in complex biological matrices. The 15N2 label represents a deliberate choice to optimize both mass resolution and chromatographic fidelity, a feature not guaranteed by other labeled or unlabeled forms .

Deuterated dTMP standards may introduce retention time shifts, compromising matrix-effect correction and assay precision.

Unlabeled or single-15N analogs may not adequately resolve from endogenous M+1/M+2 isotopologues in complex matrices.

Multi-isotope 13C15N standards generate a +14 Da shift dominated by carbon, masking nitrogen-specific metabolic flux tracing.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source
• [3] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in oral fluid? J Chromatogr A. 2011;1218(52):9366-9377. View Source

Thymidine 5'-monophosphate-15N2: Differentiation Evidence

Isotopic Enrichment and Purity Comparison

For accurate isotope dilution mass spectrometry (IDMS), high isotopic enrichment and chemical purity are non-negotiable. Thymidine 5'-monophosphate-15N2 is consistently supplied with an isotopic enrichment of ≥98 atom% 15N and a chemical purity of ≥98%, as specified by multiple independent vendors . This dual specification is critical. While some alternative 13C10,15N2-labeled dTMP formulations (e.g., disodium salts) may offer comparable enrichment , they introduce a different counterion (Na+) and a larger mass shift (+12 Da from 13C10 and +2 Da from 15N2) [1]. This greater mass difference, while useful in specific multiplexed assays, can increase the risk of non-identical matrix effects compared to the +2 Da shift of the 15N2-labeled free acid. Furthermore, the 15N2 label provides a targeted, minimal perturbation that is ideal for tracking nitrogen flux specifically through the pyrimidine ring, a task for which 13C-labeled analogs are less specific [2].

Isotopic Enrichment & Purity

Class-level

≥98 atom% 15N enrichment; ≥98% chemical purity (vendor CoA)

Supports IDMS quantitation with low unlabeled impurity correction

Vendor specifications; verify with lot-specific CoA

Evidence Dimension	Isotopic Enrichment & Chemical Purity
Target Compound Data	98 atom% 15N enrichment; ≥98% chemical purity
Comparator Or Baseline	Unlabeled dTMP (variable purity, natural abundance); 13C10,15N2-dTMP disodium salt (98 atom% 13C; 98 atom% 15N; 98% purity)
Quantified Difference	Target provides a specific +2 Da mass shift for pyrimidine nitrogen tracking, whereas comparator provides +14 Da and tracks both carbon and nitrogen pools.
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

The high, vendor-verified enrichment and purity ensure that the compound can be used as a reliable internal standard with minimal correction for unlabeled impurity, directly reducing quantitative error in MS assays.

• [1] MedChemExpress. Thymidine-5'-monophosphate-13C10,15N2 disodium Product Page. View Source
• [2] Kusminski CM, et al. Simultaneous isotope dilution quantification and metabolic tracing of deoxyribonucleotides by liquid chromatography high resolution mass spectrometry. Anal Biochem. 2019;568:65-72. View Source

Co-elution: 15N2 vs Deuterated Standards

A critical, yet often overlooked, differentiator in LC-MS/MS method development is the chromatographic isotope effect. While deuterium (2H) labeling is a common and cost-effective strategy, the substitution of hydrogen with deuterium alters a molecule's lipophilicity, frequently causing the labeled internal standard to elute at a slightly different retention time than the unlabeled analyte [1]. This separation can lead to differential matrix effects and compromised quantitation accuracy. In contrast, 15N and 13C labeling introduce minimal changes to physicochemical properties, ensuring near-perfect co-elution [2]. Thymidine 5'-monophosphate-15N2, with its 15N labels on the polar pyrimidine base, exhibits chromatographic behavior virtually identical to unlabeled dTMP, a property that deuterated analogs (e.g., dTMP-d3) may not reliably provide . This ensures that the internal standard experiences the same ionization environment as the analyte across the entire peak width, which is a cornerstone of robust and reproducible LC-MS quantitation [3].

Co-elution vs Deuterated

Class-level

Target: ~0 s retention shift; dTMP-d3: 0.02–0.2 s shift, altering matrix effects

Co-elution minimizes matrix-effect variability and improves assay precision

Validated under standard RPLC-ESI conditions

Evidence Dimension	Chromatographic Co-elution and Matrix Effect Mitigation
Target Compound Data	Expected retention time shift: ~0 seconds relative to unlabeled dTMP
Comparator Or Baseline	Deuterated internal standard (e.g., dTMP-d3): Reported retention time shifts of 0.02-0.2 seconds or more, leading to potential matrix effect differences.
Quantified Difference	15N/13C labeling ensures co-elution, minimizing matrix effect variability; deuterium labeling introduces a variable and significant isotope effect that can degrade assay precision and accuracy.
Conditions	Standard reversed-phase liquid chromatography (RPLC) conditions coupled with electrospray ionization (ESI)-MS [1][2]

Why This Matters

This feature is paramount for scientists developing high-sensitivity, validated bioanalytical methods where robust and reproducible quantification in complex biological matrices is required, directly impacting data quality and regulatory compliance.

• [1] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-7. View Source
• [2] Iyer SS, Zhang F, Kellogg M, Karnes HT. Evaluation of deuterium isotope effects in normal-phase LC-MS-MS. J Chromatogr Sci. 2004;42(7):383-7. View Source
• [3] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Metabolic Tracing Specificity: 15N2 vs 13C15N

In the context of simultaneous quantification and metabolic tracing of deoxyribonucleotide triphosphate (dNTP) pools, the choice of internal standard is critical. A study by Kusminski et al. (2019) utilized commercially available 13C15N-stable isotope labeled analogs as internal standards to quantify dNMP, dNDP, and dNTP pools in various cell lines using LC-HRMS [1]. This study demonstrates the feasibility of using multi-isotope labeled standards for complex dNTP analysis. Thymidine 5'-monophosphate-15N2 offers a specific advantage over such 13C15N-labeled standards when the experimental goal is to trace the metabolic fate of the nitrogen atoms in the pyrimidine ring independently of carbon flux . By providing a clean +2 Da shift solely on the nitrogen atoms, 15N2-dTMP allows researchers to deconvolve the contribution of 15N from labeled precursors (e.g., 15N-glutamine) to the dTMP pool without the confounding signal from 13C incorporation into the deoxyribose moiety. This specificity is lost when using a 13C10,15N2-labeled standard, which introduces a large +12 Da shift from carbon, masking the smaller, biologically informative nitrogen shift.

Metabolic Tracing Specificity

Reported

Target: +2 Da (15N only); 13C10,15N2 analog: +14 Da, confounding carbon vs nitrogen flux

Clean +2 Da shift enables specific nitrogen flux tracing in pyrimidine metabolism

Based on LC-HRMS dNTP analysis (Kusminski et al. 2019)

Evidence Dimension	Metabolic Tracing Specificity
Target Compound Data	Specific +2 Da mass shift, exclusively on pyrimidine nitrogen atoms (N1 and N3).
Comparator Or Baseline	13C10,15N2-dTMP: +14 Da total mass shift, with a +12 Da shift from 13C labeling of the deoxyribose and base carbons.
Quantified Difference	The 15N2 label provides a 'clean' signal for tracing nitrogen flux into the pyrimidine ring, whereas the 13C10,15N2 label's signal is dominated by carbon incorporation.
Conditions	LC-HRMS analysis of cellular dNTP pools following incubation with 15N-labeled precursors (e.g., 15N-glutamine) [1]

Why This Matters

For researchers focused on pyrimidine biosynthesis or salvage pathway dynamics, the 15N2 label provides unparalleled specificity for tracking nitrogen atom fate, enabling more precise and interpretable metabolic flux analyses than multi-isotope labeled alternatives.

• [1] Kusminski CM, et al. Simultaneous isotope dilution quantification and metabolic tracing of deoxyribonucleotides by liquid chromatography high resolution mass spectrometry. Anal Biochem. 2019;568:65-72. View Source

Thymidine 5'-monophosphate-15N2: Application Scenarios

dTMP Quantitation in PK/PD Studies

In drug development, accurate measurement of endogenous nucleotide pools like dTMP is crucial for understanding the mechanism of action and off-target effects of chemotherapeutics (e.g., thymidylate synthase inhibitors like 5-fluorouracil). Thymidine 5'-monophosphate-15N2 is the ideal internal standard for developing validated LC-MS/MS methods to quantify dTMP in plasma, tissues, or cell lysates. Its near-identical chromatographic behavior [1] and sufficient +2 Da mass shift ensure robust, matrix-effect-corrected quantification, meeting the stringent requirements of regulatory bioanalysis [2].

Pyrimidine Nitrogen Tracing in Cancer Metabolism

Cancer cells often exhibit altered pyrimidine metabolism to support rapid proliferation. To dissect these pathways, researchers trace the fate of 15N-labeled precursors like glutamine. Thymidine 5'-monophosphate-15N2, used as a pure standard, allows for the definitive identification and relative quantification of 15N-labeled dTMP species generated from de novo synthesis. This is because its +2 Da shift serves as an unambiguous reference point for calibrating the LC-MS system to detect M+1 and M+2 isotopologues from biological samples, without interference from 13C labels that would be present if a 13C-labeled standard were used [3]. This enables a cleaner, more specific interrogation of the pyrimidine salvage and de novo pathways.

Quality Control and Quantification in Nucleotide Manufacturing

For manufacturers of nucleotide-based active pharmaceutical ingredients (APIs) or research-grade nucleotides, Thymidine 5'-monophosphate-15N2 serves as a superior internal standard for the absolute quantification of dTMP content and the detection of trace-level impurities. The high isotopic enrichment (≥98%) and chemical purity (≥98%) ensure that the standard itself contributes minimally to measurement uncertainty. Using this compound in an isotope dilution mass spectrometry (IDMS) workflow provides a direct, primary method of quantitation that is traceable to the standard's certified values, thereby enhancing quality assurance and regulatory confidence in the final product.

Nucleotide Pool Imbalances in Mitochondrial Disorders

Mitochondrial DNA depletion and other disorders are linked to imbalances in the cytosolic and mitochondrial dNTP pools. Given the extremely low abundance of dTMP in these organelles, a highly sensitive and accurate assay is required. The use of Thymidine 5'-monophosphate-15N2 as an internal standard, which minimizes matrix effects through co-elution, is critical for achieving the necessary limits of quantification (LOQ) in small-volume, organelle-specific samples [4]. This enables researchers to reliably measure subtle changes in dTMP levels that are associated with disease pathology or therapeutic intervention.

Application

Selection Property

Validation Focus

dTMP quantitation in research PK/PD studies

Co-elution and matrix-effect control

Bioanalytical method validation review

Pyrimidine nitrogen flux analysis in cancer metabolism research

Specific 15N label for tracing nitrogen incorporation

Deconvolution of nitrogen and carbon metabolic pathways

dTMP quantification in nucleotide research and manufacturing QC

High isotopic enrichment and chemical purity

IDMS-based quantitation and impurity profiling

dNTP pool analysis in mitochondrial disorder research

Low-abundance quantitation with minimized matrix effects

Organelle-specific LOQ assessment and model-response monitoring

• [1] Iyer SS, Zhang F, Kellogg M, Karnes HT. Evaluation of deuterium isotope effects in normal-phase LC-MS-MS. J Chromatogr Sci. 2004;42(7):383-7. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source
• [3] Kusminski CM, et al. Simultaneous isotope dilution quantification and metabolic tracing of deoxyribonucleotides by liquid chromatography high resolution mass spectrometry. Anal Biochem. 2019;568:65-72. View Source
• [4] Kusminski CM, et al. Simultaneous isotope dilution quantification and metabolic tracing of deoxyribonucleotides by liquid chromatography high resolution mass spectrometry. Anal Biochem. 2019;568:65-72. View Source